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Compound of Interest

Compound Name: Lantanose A

Cat. No.: B1674490 Get Quote

Note: Initial searches for "Lantanose A" did not yield a specific chemical compound. However,

"Latanoprost" is a widely used prostaglandin analog in research and pharmaceutical

development, and its safety data aligns with the context of the query. This guide pertains to the

proper disposal of Latanoprost.

The following procedures provide essential safety and logistical information for the proper

disposal of Latanoprost in a laboratory setting. Adherence to these guidelines is critical for

regulatory compliance and the safety of all personnel.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to handle Latanoprost with

appropriate care due to its potential health hazards. It is suspected of damaging fertility or the

unborn child and can cause serious eye irritation[1][2].

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety glasses or goggles, and a lab coat to prevent skin and eye contact[1].

Ventilation: Handle Latanoprost in a well-ventilated area to avoid inhalation of any aerosols

or vapors.

Emergency Procedures: In case of exposure, follow the first aid measures outlined in the

Safety Data Sheet (SDS). If exposed or concerned, seek medical advice or attention[1].
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Step-by-Step Disposal Protocol
The disposal of Latanoprost must be conducted in accordance with all national and local

regulations. Do not dispose of this chemical through standard laboratory waste streams or

drains.

Consult Institutional Guidelines: Before proceeding, consult your institution's Environmental

Health and Safety (EHS) office for specific guidance on hazardous waste disposal.

Segregation and Labeling:

Keep Latanoprost waste in its original, tightly sealed container.

Do not mix Latanoprost waste with other chemical waste.

Clearly label the container as "Hazardous Waste" and specify the contents, including

"Latanoprost."

Disposal of Unused or Expired Latanoprost:

Store the properly labeled container in a designated, secure hazardous waste

accumulation area.

Arrange for a hazardous waste pickup through your institution's EHS department for

disposal at an approved waste disposal plant.

Disposal of Contaminated Materials:

Any materials that have come into direct contact with Latanoprost, such as pipette tips,

gloves, and absorbent pads, must be treated as hazardous waste.

Collect these contaminated materials in a clearly labeled hazardous waste bag or

container.

Dispose of this container through the institutional hazardous waste program.

Handling of Empty Containers:
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Handle uncleaned, empty containers as you would the product itself.

Follow the same hazardous waste disposal stream as for the chemical.

Summary of Disposal and Safety Information
Parameter Guideline Source

Waste Classification Hazardous Waste

Primary Hazards

Suspected of damaging fertility

or the unborn child

(Reproductive Toxicity,

Category 2)

[1][2]

Causes serious eye irritation [1]

Required PPE

Protective gloves, protective

clothing, eye protection, face

protection

[1]

Prohibited Disposal Do not let product enter drains

Do not mix with other waste

Container Handling

Leave chemicals in original

containers; Handle uncleaned

containers like the product

itself

Final Disposal

Dispose of contents/container

to an approved waste disposal

plant in accordance with

national and local regulations

Latanoprost Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Latanoprost and contaminated materials.
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Caption: Workflow for the safe disposal of Latanoprost waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. cdn.pfizer.com [cdn.pfizer.com]

To cite this document: BenchChem. [Proper Disposal Procedures for Latanoprost (Lantanose
A)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674490#lantanose-a-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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